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Compound of Interest

Compound Name: Bromoiodomethane

Cat. No.: B1195271 Get Quote

This technical support center provides essential safety information, handling protocols, and

emergency procedures for the use of bromoiodomethane in a laboratory setting. The

following question-and-answer format is designed to address specific issues that researchers,

scientists, and drug development professionals may encounter during their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with bromoiodomethane?

A1: Bromoiodomethane is a corrosive and irritating substance.[1][2] The primary hazards

include:

Skin Irritation: Causes skin irritation upon contact.[1][3]

Serious Eye Damage: Can cause serious and potentially irreversible eye damage.[1][3]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][2][3]

Q2: What are the immediate first aid procedures in case of exposure?

A2: In any case of exposure, it is crucial to seek immediate medical attention and show the

Safety Data Sheet (SDS) to the attending physician.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration, but avoid mouth-to-mouth resuscitation
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if the chemical was ingested or inhaled.[3][4]

Skin Contact: Immediately remove all contaminated clothing.[4][5] Wash the affected area

with soap and plenty of water for at least 15 minutes.[3][4][6]

Eye Contact: Rinse the eyes cautiously with plenty of water for at least 15 minutes.[3][4] If

present, remove contact lenses and continue rinsing.[3]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water and never give anything

by mouth to an unconscious person.[3][4]

Q3: What are the proper storage conditions for bromoiodomethane?

A3: Bromoiodomethane should be stored in a tightly closed container in a dry, cool, and well-

ventilated area.[3][4] It is sensitive to light and should be stored accordingly.[3] Some

formulations are stabilized with copper.[5] It should be stored away from incompatible materials

such as strong oxidizing agents and strong bases.[3]

Q4: What personal protective equipment (PPE) is required when handling

bromoiodomethane?

A4: Appropriate PPE must be worn at all times when handling bromoiodomethane. This

includes:

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves and a lab coat or other protective clothing.[2][4]

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a respirator with an appropriate filter (e.g., type ABEK) should be used.[3]
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Issue Encountered Possible Cause Recommended Action

Yellowing of the liquid
Exposure to light or air over

time.

While older samples may

appear yellow, this could

indicate some degradation.[2]

It is recommended to use

fresh, colorless liquid for

sensitive reactions.

Spill in the fume hood
Accidental dropping of

container, improper handling.

Evacuate personnel from the

immediate area.[4] Absorb the

spill with an inert material (e.g.,

sand, vermiculite), place it in a

sealed container for hazardous

waste, and decontaminate the

area.[3] Ensure adequate

ventilation during cleanup.[4]

Skin or eye contact
Improper use of PPE or

accidental splash.

Immediately follow the first aid

procedures outlined above and

seek prompt medical attention.

[3][4][7]

Quantitative Data Summary
The following table summarizes key quantitative data for bromoiodomethane:

Property Value Source

Molecular Formula CH₂BrI [1]

Molecular Weight 220.84 g/mol [1][2]

Appearance Colorless liquid [2][8]

Density 2.93 g/mL at 25 °C [9]

Boiling Point 138-141 °C [8][9]

Refractive Index n20/D 1.6382 [8]
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Experimental Protocols
Protocol 1: Weighing and Dispensing Bromoiodomethane

Preparation: Ensure all necessary PPE is worn. Perform the entire procedure in a certified

chemical fume hood.

Equipment: Use a clean, dry glass container (e.g., a round-bottom flask) for weighing. Have

a secondary container for spill containment.

Dispensing: Carefully open the bromoiodomethane container. Use a clean, dry glass

pipette or syringe to transfer the desired amount to the pre-tared container on a balance

inside the fume hood.

Sealing: Immediately and securely close the bromoiodomethane container after

dispensing.

Cleanup: Clean any spills immediately with an appropriate absorbent material. Dispose of all

contaminated materials (pipettes, gloves, etc.) as hazardous waste.

Protocol 2: Quenching Unused Bromoiodomethane

Preparation: Work in a chemical fume hood and wear appropriate PPE. Prepare a quenching

solution, such as a basic solution (e.g., sodium bicarbonate) or a reducing agent solution

(e.g., sodium thiosulfate), in a separate container.

Addition: Slowly and carefully add the unused bromoiodomethane to the quenching

solution with stirring. Be aware of any potential for heat generation or gas evolution.

Neutralization/Decomposition: Allow the mixture to stir until the bromoiodomethane is fully

reacted. The reaction can be monitored by appropriate analytical techniques if necessary.

Disposal: The resulting mixture should be disposed of as hazardous waste in accordance

with local, state, and federal regulations.[5]
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Preparation Handling Cleanup & Disposal
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Click to download full resolution via product page

Caption: A general workflow for the safe handling of bromoiodomethane.
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Spill Occurs

Is the spill large or outside
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Caption: A decision tree for responding to a bromoiodomethane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bromoiodomethane | CH2BrI | CID 68407 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Bromoiodomethane | CAS#: 557-68-6 | Iofina [iofina.com]

3. chemicalbook.com [chemicalbook.com]

4. chemicalbook.com [chemicalbook.com]

5. tcichemicals.com [tcichemicals.com]

6. en.hesperian.org [en.hesperian.org]

7. Lab Accident/First Aid Information | Environmental Health and Safety [ehs.uconn.edu]

8. Bromoiodomethane - Wikipedia [en.wikipedia.org]

9. 557-68-6 CAS MSDS (Bromoiodomethane) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

To cite this document: BenchChem. [Bromoiodomethane: A Technical Guide to Safe
Laboratory Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195271#handling-and-safety-precautions-for-
bromoiodomethane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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